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Known Purity Specification for 2-(Vinyloxy)ethanol

The compound 2-(Vinyloxy)ethanol (CAS RN 764-48-7), also known as Vinyl Cellosolve or Vinyl Glycol,

is commercially available with a defined purity standard [1] [2].

Property Specification / Value

CAS RN 764-48-7 [1] [2]

Molecular Formula C4H8O2 [1] [2]

Molecular Weight 88.11 g/mol [2]

Purity (by GC) >98.0% [2]

Appearance Colorless to Yellow clear liquid [2]

Stabilizer Stabilized with KOH [2]

This >98.0% GC purity from a commercial supplier serves as a key reference point for your comparisons [2].
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Chromatographic Analysis Methodology

You can build your comparison guide using established chromatographic principles. The following workflow

outlines the core process for determining purity using Gas Chromatography (GC), which is the stated method

for the known standard [2] [3].
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Detailed Experimental Protocols

To generate comparable data, you need to control key experimental parameters. Here are detailed

considerations for each step:

Sample and Standard Preparation

Solvent: Use high-purity solvents (e.g., HPLC or GC grade) to avoid introducing impurity peaks

that skew results [3].
Reference Standards: Prepare calibration curves using reference standards of known

concentration for accurate quantification [4] [3].
Sample Filtration: Filter samples through a 0.45 µm membrane to remove particulates that

could damage the instrument or column [5].

GC Instrument Setup and Parameters

Column Selection: Capillary columns with different stationary phases (e.g., 5% phenyl

polysiloxane) are widely used. The choice depends on the polarity and volatility of your specific
sample [3].

Carrier Gas: Helium, nitrogen, or hydrogen can be used. Hydrogen often provides the best
separation efficiency but requires careful handling [3].

Temperature Programming: For complex mixtures, a temperature program (gradually
increasing the column temperature) is essential. This helps separate compounds with a wide

range of boiling points. An example starting point could be an initial temperature of 50°C,
ramping up at 10°C per minute to 250°C [3].

Detector: A Flame Ionization Detector (FID) is common for organic compounds like 2-
(Vinyloxy)ethanol due to its high sensitivity and wide linear range [3].

Purity Calculation Purity is determined from the chromatogram by calculating the area percentage of

the target compound peak relative to the total area of all detected peaks (excluding the solvent peak)

[4] [3].

Formula: Purity (%) = (Area of Target Peak / Sum of Areas of All Peaks)
× 100

Developing Your Comparison Guide
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To create a meaningful guide, you would need to execute the above methodology and generate comparative

data. Here is a suggested framework:

Define Comparison Objectives: Determine what you are comparing—different synthetic batches,
various commercial suppliers, or the compound's stability under different storage conditions.

Establish a Baseline: Use the commercially available >98.0% pure standard as your benchmark [2].
Identify and Quantify Impurities: The strength of chromatography is not just in determining purity,

but in identifying and quantifying individual impurities. Note the retention times and approximate
percentages of any impurity peaks. For unknown impurities, coupling GC with a Mass Spectrometer

(GC-MS) is necessary for identification.
Validate the Method: Before running comparisons, ensure your analytical method is reliable by

assessing its precision, accuracy, and specificity [6].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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